Cas no 25663-09-6 (inositol pentaphosphate)

• Product Name: inositol pentaphosphate
• CAS No: 25663-09-6
• MF: C₆H₁₇O₂₁P₅
• MW: 580.055388212204
• CID: 913957
• PubChem ID: 482
• Update Time: 2025-04-19

inositol pentaphosphate Chemical and Physical Properties

Names and Identifiers

• inositol pentaphosphate
• (2-hydroxy-3,4,5,6-tetraphosphonooxycyclohexyl) dihydrogen phosphate
• 1,2,3,4,5<wbr>
• Inositol pentakisphosphate
• LogP
• myo-Inositol, pentakis(dihydrogen phosphate)
• DTXSID10864938
• NS00120828
• SCHEMBL406796
• FN9FAT8JSC
• Inositol pentis(dihydrogen phosphate)
• myo-Inositol pentakisphosphate
• 25663-09-6
• InsP5
• UNII-FN9FAT8JSC
• myo-Inositol pentakis(dihydrogen phosphate)

• Inchi： 1S/C6H17O21P5/c7-1-2(23-28(8,9)10)4(25-30(14,15)16)6(27-32(20,21)22)5(26-31(17,18)19)3(1)24-29(11,12)13/h1-7H,(H2,8,9,10)(H2,11,12,13)(H2,14,15,16)(H2,17,18,19)(H2,20,21,22)
• InChI Key： CTPQAXVNYGZUAJ-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C(C(C(C(C1OP(=O)(O)O)OP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O

Computed Properties

• Exact Mass: 579.89504254g/mol
• Monoisotopic Mass: 579.89504254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 824
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -9.2
• Topological Polar Surface Area: 354Ų